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Compound of Interest

Compound Name: Calcium sucrose phosphate

Cat. No.: B084505 Get Quote

An In-depth Technical Guide to Calcium Sucrose
Phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium sucrose phosphate
(CaSP), a complex used primarily in dental applications for the remineralization of tooth

enamel. This document details its chemical structure and formula, mechanism of action, and

summarizes key experimental findings and protocols.

Chemical Identity and Composition
Calcium sucrose phosphate is not a single, simple molecule but rather a complex mixture. It

consists of calcium sucrose mono- and di-phosphates, disucrose monophosphate, and

inorganic calcium phosphate.[1][2] This composition allows it to deliver a high concentration of

soluble calcium and phosphate ions.[3][4][5]

Table 1: Chemical Identifiers and Properties of Calcium Sucrose Phosphate
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Property Value Source(s)

CAS Number 12676-30-1 [1][6][7]

Molecular Formula C₁₂H₂₃CaO₁₅P [1][6][7]

Molecular Weight 478.35 g/mol [1][6]

Appearance
Fine, white, non-hygroscopic

powder
[2][5]

Table 2: Typical Composition of Calcium Sucrose Phosphate Complex

Component Percentage by Weight Source(s)

Calcium (Ca) ~11-12% [1][3][5][8]

Organic Phosphate ~9.5% [1]

Inorganic Phosphate ~2.5% [1]

Total Phosphate (as P) ~8-10% [3][4][8]

Below is a diagram illustrating the conceptual relationship between the components of the

Calcium Sucrose Phosphate complex.
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Composition of the Calcium Sucrose Phosphate Complex.

Mechanism of Action in Dental Remineralization
The primary application of CaSP is in preventing dental caries by promoting the

remineralization of enamel.[3][4] Dental caries is a dynamic process involving the

demineralization of tooth enamel by acids produced by oral bacteria, and the subsequent
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remineralization by ions present in saliva.[9] CaSP enhances the natural remineralization

process by providing a supersaturated solution of calcium and phosphate ions directly to the

tooth surface.[3][4][8] This "common ion effect" helps to reduce the solubility of enamel in acidic

conditions and rebuild the mineral structure of early enamel lesions.[3][5]

The diagram below illustrates the role of Calcium Sucrose Phosphate in the dental

demineralization-remineralization cycle.
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The role of CaSP in the enamel remineralization cycle.

Experimental Protocols and Data
Numerous in vitro studies have been conducted to evaluate the efficacy of CaSP in

remineralizing artificial carious lesions. These studies often compare CaSP-containing products

to other remineralizing agents like casein phosphopeptide-amorphous calcium phosphate

(CPP-ACP).

The following diagram outlines a typical workflow for assessing the remineralization potential of

CaSP on enamel samples.
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A typical experimental workflow for in vitro remineralization studies.
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This protocol is a composite based on methodologies described in several in vitro studies.[8]

[10][11]

Specimen Preparation: Caries-free human premolars are collected and stored in a thymol

saline solution. Enamel slabs (e.g., 3x3x1.5 mm) are cut from the buccal surfaces and

polished.

Baseline Measurement: The initial surface microhardness and/or mineral density of the

enamel slabs are measured using a microhardness tester or micro-computed tomography

(micro-CT).

Artificial Demineralization: To create artificial carious lesions, specimens are immersed in a

demineralization solution (e.g., 2.2 mM CaCl₂, 2.2 mM KH₂PO₄, 50 mM acetic acid, pH 4.4)

for a period of 72 to 96 hours at 37°C.

Group Allocation: The demineralized slabs are randomly divided into experimental groups

(e.g., Group 1: CaSP toothpaste; Group 2: CPP-ACP toothpaste; Group 3: Control/Placebo).

pH Cycling and Treatment: The specimens undergo a daily pH cycling regimen for 7 to 21

days to simulate oral conditions. This typically involves:

Twice-daily brushing with a slurry of the assigned toothpaste for 2 minutes.

Immersion in a demineralization solution for several hours.

Immersion in a remineralization solution (artificial saliva) for the remaining time.

Final Analysis: After the treatment period, the final microhardness and/or mineral density are

measured. The percentage of recovery is calculated. Surface morphology changes are often

examined using Scanning Electron Microscopy (SEM).

Statistical Analysis: Data are analyzed using appropriate statistical tests (e.g., ANOVA,

paired t-tests) to determine significant differences between the treatment groups.

Studies consistently show that CaSP is effective in remineralizing early enamel lesions and is

often found to be comparable or superior to other agents like CPP-ACP.[1][4][10]
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Table 3: Summary of Comparative Remineralization Data from In Vitro Studies

Parameter Measured Finding Source(s)

Enamel Volume Change

The CaSP group showed a

significant remineralization

effect, leading to a greater

increase in enamel volume

compared to control groups.

[10]

Enamel Mineral Density

Both CaSP and CPP-ACP

groups showed significant

improvements in mineral

density post-treatment.

[10]

Surface Microhardness

Ten studies reported an

increase in enamel

microhardness after CaSP

application. CaSP was found

to be a better remineralizing

agent than CPP-ACP in

increasing microhardness.

[4]

Calcium-Phosphorous (Ca/P)

Ratio

The Ca/P ratio was found to

increase significantly in the

CaSP group after a 4-week

treatment period, indicating

mineral gain.

[8][11]

Salivary Ion Levels

Clinical trials indicated that the

use of CaSP toothpaste leads

to an increase in salivary

calcium levels.

[1][5]

Synthesis Overview
The industrial synthesis of calcium sucrose phosphate is described in patent literature.[12]

The process generally involves the phosphorylation of sucrose in a solution containing a

calcium compound.
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A generalized workflow for the synthesis is as follows:

A solution of sucrose is prepared and cooled (preferably 0-15°C).

A calcium oxy-compound, such as slaked lime (calcium hydroxide), is added to the sucrose

solution.

Phosphorus oxychloride (POCl₃) is gradually added to the agitated mixture. This is the key

phosphorylation step.

A sodium phosphate solution is introduced to react with byproducts, primarily to precipitate

calcium chloride.

The final calcium sucrose phosphate product is recovered, which can be achieved through

methods like ethanol precipitation or evaporation.[12]

This process is designed to produce a stable, non-hygroscopic powder with minimal calcium

chloride contamination.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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